Disodium 5'-ribonucleotide
Overview
Description
Disodium 5’-ribonucleotides, also known as I+G or E number E635, is a flavor enhancer which works synergistically with glutamates in creating the taste of umami . It is a mixture of disodium inosinate (IMP) and disodium guanylate (GMP) and is often used where a food already contains natural glutamates (as in meat extract) or added monosodium glutamate (MSG) .
Scientific Research Applications
Disodium 5’-ribonucleotide is a flavor enhancer used in the food industry . It’s also known as I+G, and is made of disodium inosinate (E631) and disodium guanylate (E627) with the ratio 1:1 . It can be used in synergy with MSG (E621) to provide umami taste or as a replacement for MSG .
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Food Industry : Disodium 5’-ribonucleotide is widely used as a flavor enhancer in various food products . It can be used in synergy with MSG (E621) to provide umami taste or as a replacement for MSG .
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Animal Feed : The additive use of disodium 5′-ribonucleotides has been evaluated for safety and efficacy for all animal species and categories .
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Flavored Noodles, Snack Foods, Chips, Crackers, and Fast Foods : Disodium 5’-ribonucleotides is often used where a food already contains natural glutamates (as in meat extract) or added monosodium glutamate (MSG). It is primarily used in flavored noodles, snack foods, chips, crackers, sauces, and fast foods .
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Sauces and Condiments : It can provide a synergistic enhancement of umami taste in sauces, seasonings, and condiments .
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Specific Food Products : Here are the common food uses of Disodium 5’-ribonucleotides and the added levels recommended by the manufacturer, Ajinomoto :
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Pharmaceutical Industry : While not as common, there may be applications in the pharmaceutical industry, although specific uses are not well-documented .
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Agriculture/Animal Feed : Disodium 5’-Ribonucleotides can be used in agriculture and animal feed .
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Flavored Noodles, Snack Foods, Chips, Crackers, and Fast Foods : Disodium 5’-ribonucleotides is often used where a food already contains natural glutamates (as in meat extract) or added monosodium glutamate (MSG). It is primarily used in flavored noodles, snack foods, chips, crackers, sauces, and fast foods .
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Sauces and Condiments : It can provide a synergistic enhancement of umami taste in sauces, seasonings, and condiments .
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Specific Food Products : Here are the common food uses of Disodium 5’-ribonucleotides and the added levels recommended by the manufacturer, Ajinomoto :
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Pharmaceutical Industry : While not as common, there may be applications in the pharmaceutical industry, although specific uses are not well-documented .
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Agriculture/Animal Feed : Disodium 5’-Ribonucleotides can be used in agriculture and animal feed .
properties
IUPAC Name |
tetrasodium;[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N5O8P.C10H13N4O8P.4Na/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(23-9)1-22-24(19,20)21;15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;;/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18);2-4,6-7,10,15-16H,1H2,(H,11,12,17)(H2,18,19,20);;;;/q;;4*+1/p-4/t3-,5-,6-,9-;4-,6-,7-,10-;;;;/m11..../s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVLJNOHNHRBUBC-SIHAWKHTSA-J | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])[O-])O)O.C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])[O-])O)O)N=C(NC2=O)N.[Na+].[Na+].[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=NC2=C(C(=O)N1)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])[O-])O)O.C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])[O-])O)O)N=C(NC2=O)N.[Na+].[Na+].[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N9Na4O16P2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
799.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Odourless, white or nearly white crystals or powder | |
Record name | DISODIUM 5'-RIBONUCLEOTIDE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Solubility |
Soluble in water, sparingly soluble in ethanol practically insoluble in ether | |
Record name | DISODIUM 5'-RIBONUCLEOTIDE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Product Name |
Disodium 5'-ribonucleotide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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